Cas no 1058231-74-5 (2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(propan-2-yl)acetamide)

• Product Name: 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(propan-2-yl)acetamide
• CAS No: 1058231-74-5
• MF: C₁₀H₁₄N₆OS
• MW: 266.322759151459
• CID: 6014053
• PubChem ID: 25793501
• Update Time: 2025-05-19

2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(propan-2-yl)acetamide
• F5061-0082
• AKOS024494057
• 2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-propan-2-ylacetamide
• 1058231-74-5
• N-isopropyl-2-((3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• Inchi： 1S/C10H14N6OS/c1-6(2)13-7(17)4-18-10-8-9(11-5-12-10)16(3)15-14-8/h5-6H,4H2,1-3H3,(H,13,17)
• InChI Key： NWFAFZYSAWRDGY-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N(C)N=N2)CC(NC(C)C)=O

Computed Properties

• Exact Mass: 266.09498026g/mol
• Monoisotopic Mass: 266.09498026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 111Ų

Additional information on 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(propan-2-yl)acetamide

2-{[3-Methyl-3H-[1,2,3]Triazolo[4,5-D]Pyrimidin-7-Yl}Sulfanyl}-N-(Propan-2-Yl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1058231-74-5, known as 2-{[3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl}-N-(propan-2-yl)acetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides and features a unique combination of structural motifs that contribute to its potential biological activity. The molecule's structure includes a triazolopyrimidine ring system, which is a heterocyclic framework known for its versatility in drug design. The presence of a methyl group and an acetamide moiety further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in medicinal chemistry. These compounds are often explored for their potential as kinase inhibitors, which are crucial in the development of anti-cancer therapies. The sulfanyl group in this compound adds another layer of functionality, potentially influencing its pharmacokinetic properties and bioavailability. Researchers have also investigated the role of such molecules in modulating cellular signaling pathways, making them promising candidates for therapeutic interventions.

The synthesis of 2-{[3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl}-N-(propan-2-yl)acetamide involves a multi-step process that combines principles from heterocyclic chemistry and peptide synthesis. Key steps include the formation of the triazolopyrimidine ring system through cyclization reactions and the subsequent introduction of the sulfanyl and acetamide groups. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Such advancements underscore the importance of modern synthetic techniques in drug discovery.

In terms of pharmacological activity, this compound has shown potential in inhibiting key enzymes involved in inflammatory processes. Preclinical studies suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. These findings align with broader trends in drug development where small molecules are designed to target specific molecular pathways associated with chronic diseases.

The structural features of this compound also make it a valuable tool for studying sulfur-containing biomolecules. The sulfanyl group can act as a reactive site for various biochemical transformations, making it a candidate for exploring sulfur-based therapeutics. Additionally, the presence of the propanoyl group introduces lipophilic character to the molecule, which can influence its distribution and clearance within biological systems.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its molecular structure and purity. Recent advancements in computational chemistry have also enabled researchers to model the compound's interactions with biological targets at an atomic level. Such computational studies are instrumental in predicting bioactivity and guiding further optimization efforts.

In conclusion, CAS No. 1058231-74-based compounds like 2-{[3-methyl...acetamide represent a promising avenue for drug discovery. Their unique structural features and potential biological activities make them valuable subjects for ongoing research across multiple disciplines within the chemical sciences.